Cas no 2090416-29-6 (2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethan-1-ol
• CAS No: 2090416-29-6
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 6290072
• PubChem ID: 131273741
• Update Time: 2025-08-05

2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethan-1-ol
• 2090416-29-6
• EN300-1997815

• Inchi： 1S/C11H13ClN2O/c1-14-5-9(10(13)6-15)8-3-2-7(12)4-11(8)14/h2-5,10,15H,6,13H2,1H3
• InChI Key： NWSMHIUOCFVHPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C(CO)N

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethan-1-ol

Compound 2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethan-1-ol: A Comprehensive Overview

The compound 2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethan-1-ol (CAS No. 2090416-29-6) is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound, characterized by its indole ring system and amino alcohol functionality, has garnered attention due to its unique properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with therapeutic potential.

The molecular structure of 2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethan-1-ol is notable for its indole moiety, which is a heterocyclic aromatic system containing a nitrogen atom. The indole ring is substituted at the 6-position with a chlorine atom and at the 3-position with an ethanamine group. This substitution pattern contributes to the compound's distinct chemical reactivity and biological activity. The presence of both amino and hydroxyl groups in the molecule introduces additional functional diversity, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino derivatives of indole compounds. These methods often involve multi-component reactions or catalytic processes that allow for precise control over the substitution patterns on the indole ring. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the indole-based amino alcohols, which are key intermediates in the synthesis of bioactive molecules.

The biological activity of 2-amino derivatives has been extensively studied in recent years. In particular, the compound has shown promise as a potential lead in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The indole moiety is known to exhibit diverse pharmacological effects, and the addition of amino alcohol functionality further enhances its bioavailability and target specificity.

One area of active research involves the evaluation of indole-based amino alcohols as inhibitors of key enzymes involved in disease pathways. For example, studies have demonstrated that certain derivatives can modulate the activity of protein kinases or other enzymes implicated in cancer progression. The chlorine substitution at the 6-position of the indole ring has been shown to influence both the solubility and binding affinity of these compounds, making them more suitable for therapeutic applications.

In addition to its pharmacological applications, 2-amino derivatives are also being explored for their potential in materials science. The unique electronic properties of the indole ring and its substituents make these compounds attractive candidates for use in organic electronics or as precursors for advanced materials. Researchers are investigating their ability to form self-assembled monolayers or to participate in supramolecular interactions, which could lead to innovative applications in nanotechnology.

The synthesis and characterization of chloro-substituted indole derivatives have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools allow for precise determination of molecular structure and purity, ensuring that compounds like 2-amino derivatives meet rigorous quality standards required for both academic research and industrial applications.

Looking ahead, the development of novel synthetic routes for indole-based amino alcohols will likely play a crucial role in expanding their utility across different fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new possibilities for this versatile class of compounds.